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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214 Get Quote

This guide provides a comprehensive benchmark of Disperse Violet 8 against other

commercially significant violet disperse dyes. The following sections present a detailed

comparison of their performance characteristics, supported by experimental data compiled from

various industry sources. This document is intended for researchers, scientists, and drug

development professionals to facilitate informed decisions in dye selection for textile

applications and to explore the potential utility of these chemical structures in biological

research.

Performance Comparison in Textile Dyeing
The primary application of disperse dyes is in the coloration of hydrophobic synthetic fibers,

most notably polyester. The performance of these dyes is evaluated based on their fastness

properties—resistance to various environmental factors—and their color strength. This section

provides a comparative analysis of Disperse Violet 8 and its alternatives.

Data Presentation

The following tables summarize the key performance indicators for Disperse Violet 8 and

three other commercial disperse violet dyes: Disperse Violet 1, Disperse Violet 26, and

Disperse Violet 93. The data has been compiled from multiple sources, and while efforts have

been made to present a standardized comparison, testing conditions may have varied between

original sources.

Table 1: General Properties of Selected Disperse Violet Dyes
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Property
C.I. Disperse
Violet 8

C.I. Disperse
Violet 1

C.I. Disperse
Violet 26

C.I. Disperse
Violet 93

C.I. Name Disperse Violet 8 Disperse Violet 1
Disperse Violet

26

Disperse Violet

93

CAS Number 82-33-7[1] 128-95-0[2]
6408-72-6 /

12217-95-7[3]
52697-38-8[4]

Chemical Class Anthraquinone[1] Anthraquinone[2] Anthraquinone[5] Mono Azo[6]

Molecular

Formula
C₁₄H₉N₃O₄[1] C₁₄H₁₀N₂O₂[2] C₂₆H₁₈N₂O₄[5] C₁₈H₁₉BrN₆O₅[6]

Molecular Weight 283.24 g/mol [1] 238.24 g/mol [2] 422.43 g/mol [5] 479.28 g/mol [6]

Shade on

Polyester

Bright blue-

purple[1]
Bright purple[2]

Red-light

purple[5]
Blue-purple[6]

Primary

Applications

Polyester,

acetate,

polyamide,

acrylic fibers[1]

Polyester,

acetate fibers

Polyester and its

blends,

triacetate[7]

Polyester and its

blends

Table 2: Fastness Properties on Polyester Fabric

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
https://orienchem.en.made-in-china.com/product/cdbGnqLTCVkB/China-Disperse-Violet-26-Violet-Fbl-100-Textile-Polyester-Disperse-Dye.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-93.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-26.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-93.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-26.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-93.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-26.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-93.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-26.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-93.html
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-8.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-26.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fastness
Property

C.I. Disperse
Violet 8

C.I. Disperse
Violet 1

C.I. Disperse
Violet 26

C.I. Disperse
Violet 93

Light Fastness

(Xenon Arc)
6[1] 5-6[2] 5[7] 5[6]

Washing

Fastness

(Fading)

4-5[1] 4-5[2] 4-5[7] 5[6]

Washing

Fastness

(Staining)

4-5[1] 5[2] 5[7] 5[6]

Sublimation

Fastness
4-5 4-5 4-5[8] 5[9]

Rubbing

Fastness (Dry)
4-5 4-5 4-5[8] 4-5

Rubbing

Fastness (Wet)
4 4 4-5 4

Perspiration

Fastness

(Fading)

5[1] 5[2] 5[7] 5[6]

Perspiration

Fastness

(Staining)

5[1] 5[2] 5[7] 5[6]

Disclaimer: Fastness ratings are based on a scale of 1-5 for washing, sublimation, rubbing, and

perspiration (5 being excellent) and 1-8 for light fastness (8 being excellent). Data is compiled

from multiple sources and may not be directly comparable due to variations in testing

methodologies.

Experimental Protocols
The data presented in this guide is based on standardized testing methods developed by

organizations such as the American Association of Textile Chemists and Colorists (AATCC) and
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the International Organization for Standardization (ISO).[10][11]

A. High-Temperature Exhaust Dyeing of Polyester

This method is commonly employed for dyeing polyester with disperse dyes to achieve good

color penetration and fastness.

Apparatus: High-temperature dyeing machine.

Procedure:

Prepare a dyebath containing the disperse dye, a dispersing agent, and a pH buffer

(typically acetic acid to maintain a pH of 4.5-5.5).

Introduce the polyester fabric into the dyebath at room temperature.

Raise the temperature to 130°C at a rate of 1-2°C per minute.

Maintain the temperature at 130°C for 30-60 minutes.

Cool the dyebath to 70-80°C.

Rinse the fabric with hot and then cold water.

Perform a reduction clearing process to remove unfixed dye from the fabric surface. This

typically involves treating the fabric with a solution of sodium hydrosulfite and sodium

hydroxide.

Rinse the fabric thoroughly and dry.

B. Colorfastness Testing

Lightfastness (AATCC Test Method 16.3 / ISO 105-B02): Samples are exposed to a xenon

arc lamp under controlled conditions to simulate sunlight. The change in color is assessed by

comparing the exposed sample to an unexposed sample using the Blue Wool Scale.[12]

Wash Fastness (AATCC Test Method 61 / ISO 105-C06): The dyed fabric is washed with a

standard detergent in a launder-o-meter under specified conditions of temperature and time.
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The change in color of the fabric and the staining of an adjacent multifiber fabric are

evaluated using gray scales.[11][13]

Rubbing Fastness (Crocking) (AATCC Test Method 8 / ISO 105-X12): A standard white

cotton cloth is rubbed against the surface of the dyed fabric using a crockmeter. The amount

of color transferred to the white cloth is assessed using a gray scale for staining.[12]

C. Color Strength Measurement

The color strength of a dyed fabric is quantified by measuring its reflectance using a

spectrophotometer. The Kubelka-Munk equation is then used to calculate the K/S value, which

is proportional to the concentration of the dye on the fabric.[14][15]

K/S = (1-R)² / 2R

Where R is the decimal reflectance of the sample at the wavelength of maximum absorption.

Visualization of Experimental Workflows and
Chemical Relationships
A. Experimental Workflow for Dye Performance Evaluation

The following diagram illustrates the typical workflow for evaluating the performance of

disperse dyes on polyester fabric.
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Workflow for evaluating disperse dye performance.

B. Application of Anthraquinone Dyes in Cellular Imaging

Disperse Violet 8 belongs to the anthraquinone class of dyes.[1] While its direct use in

biological imaging is not widely documented, other anthraquinone derivatives are utilized as

fluorescent probes for staining cellular components, particularly the nucleus.[16][17] The

following diagram illustrates a generalized workflow for staining cells with a fluorescent

anthraquinone-based DNA dye for microscopy.
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Generalized workflow for cellular imaging.
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Conclusion
This comparative guide provides a baseline for evaluating Disperse Violet 8 against other

commercial violet dyes. Based on the compiled data, Disperse Violet 8 exhibits good to

excellent fastness properties on polyester, making it a reliable choice for a wide range of textile

applications. Its performance is comparable to other anthraquinone-based violet dyes like

Disperse Violet 1 and Disperse Violet 26. In comparison to the monoazo dye, Disperse Violet

93, it offers similar performance with slight variations in specific fastness categories.

The exploration of the anthraquinone chemical structure in biological applications suggests a

potential, though underexplored, avenue for Disperse Violet 8 and similar compounds in the

realm of cellular imaging and diagnostics. Further research would be required to validate its

efficacy and safety for such applications. The provided experimental protocols and workflows

offer a foundational methodology for conducting direct comparative studies to generate

standardized and robust datasets for dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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